Cas no 2229201-10-7 (3-amino-2-{imidazo1,2-apyridin-3-yl}-2-methylpropan-1-ol)

• Product Name: 3-amino-2-{imidazo1,2-apyridin-3-yl}-2-methylpropan-1-ol
• CAS No: 2229201-10-7
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 6390111
• PubChem ID: 165687442
• Update Time: 2025-10-29

3-amino-2-{imidazo1,2-apyridin-3-yl}-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-{imidazo1,2-apyridin-3-yl}-2-methylpropan-1-ol
• 3-amino-2-{imidazo[1,2-a]pyridin-3-yl}-2-methylpropan-1-ol
• EN300-1770576
• 2229201-10-7

• Inchi： 1S/C11H15N3O/c1-11(7-12,8-15)9-6-13-10-4-2-3-5-14(9)10/h2-6,15H,7-8,12H2,1H3
• InChI Key： MFIOWZHLMQTMGV-UHFFFAOYSA-N
• SMILES： OCC(C)(CN)C1=CN=C2C=CC=CN12

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63.6Ų

Additional information on 3-amino-2-{imidazo1,2-apyridin-3-yl}-2-methylpropan-1-ol

3-Amino-2-{Imidazo[1,2-a]Pyridin-3-Yl}-2-Methylpropan-1-Ol: A Comprehensive Overview

3-Amino-2-{Imidazo[1,2-a]Pyridin-3-Yl}-2-Methylpropan-1-Ol, a compound with the CAS registry number 2229201-10-7, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique imidazopyridine scaffold, which imparts distinctive electronic and steric properties. The molecule's structure consists of a pyridine ring fused with an imidazole ring, which is further substituted with an amino group and a methyl-substituted propanol moiety. This combination of functional groups makes it a versatile building block for various chemical transformations and applications.

The synthesis of 3-Amino-2-{Imidazo[1,2-a]Pyridin-3-Yl}-2-Methylpropan-1-Ol involves a series of intricate reactions, often employing advanced catalytic systems and precise reaction conditions. Recent studies have highlighted the use of microwave-assisted synthesis techniques to optimize the reaction yields and purity of this compound. Researchers have also explored the use of green chemistry principles to minimize environmental impact during its production. These advancements underscore the growing emphasis on sustainable practices in modern chemical synthesis.

One of the most notable applications of this compound lies in its role as an intermediate in drug discovery programs. The imidazopyridine core is known for its ability to modulate various biological targets, including kinases, ion channels, and G-protein coupled receptors (GPCRs). For instance, recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain protein kinases implicated in cancer progression. This has positioned 3-Amino-2-{Imidazo[1,2-a]Pyridin-3-Yl}-2-Methylpropan-1-Ol as a valuable lead compound in anti-cancer drug development.

Beyond its role in therapeutic development, this compound has also found utility in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as in the development of novel semiconducting materials or light-emitting diodes (LEDs). Recent research has explored the use of this compound as a component in self-assembled monolayers (SAMs), which are critical for the fabrication of high-performance electronic devices.

In terms of pharmacokinetics, 3-Amino-2-{Imidazo[1,2-a]Pyridin-3-Yl}-2-Methylpropan-1-Ol exhibits favorable absorption profiles in preclinical models. Studies have shown that its bioavailability can be further enhanced through strategic modifications to its structure, such as the introduction of lipophilic substituents or the optimization of its stereochemistry. These findings highlight the importance of structure-property relationships in drug design.

The safety profile of this compound has also been extensively evaluated. Toxicological studies indicate that it demonstrates low acute toxicity in experimental animals, with no significant adverse effects observed at therapeutic doses. However, long-term toxicity studies are still underway to fully characterize its safety profile for potential clinical use.

From a synthetic chemistry perspective, 3-Amino-2-{Imidazo[1,2-a]Pyridin-3-Yl}-2-Methylpropan-1-Ol serves as a valuable template for exploring novel reaction pathways and catalytic cycles. Its reactivity towards various nucleophiles and electrophiles makes it an ideal substrate for exploring C–N bond formation reactions, such as Buchwald-Hartwig aminations or Ullmann couplings. Recent advancements in transition metal catalysis have further expanded the scope of reactions involving this compound.

In conclusion, 3-Amino-2-{Imidazo[1,2-a]Pyridin-3-Yl}-2-Methylpropan-1-Ol stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with its favorable biological properties, positions it as a key player in both academic research and industrial development. As ongoing research continues to uncover new insights into its potential uses and mechanisms of action, this compound is poised to make significant contributions to the advancement of science and medicine.